Cas no 301339-12-8 (propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate)

• Product Name: propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• CAS No: 301339-12-8
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 6443540
• Update Time: 2025-09-23

propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• isopropyl (E)-2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)acrylate
• 2-Cyano-3-[5-(4-nitro-phenyl)-furan-2-yl]-acrylic acid isopropyl ester
• 2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, 1-methylethyl ester

• Inchi： 1S/C17H14N2O5/c1-11(2)23-17(20)13(10-18)9-15-7-8-16(24-15)12-3-5-14(6-4-12)19(21)22/h3-9,11H,1-2H3
• InChI Key： UIIZWGVKZDOLOD-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C(C#N)=CC1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 498.7±45.0 °C(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate

Research Brief on Propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate (CAS: 301339-12-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate (CAS: 301339-12-8) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound, characterized by its unique furan-2-ylprop-2-enoate backbone and nitrophenyl substituent, has garnered attention due to its ability to modulate key biological pathways. Recent studies have demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic processes. The cyano and nitro functional groups contribute to its reactivity, enabling selective interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action using in vitro and in silico approaches. Molecular docking simulations revealed high binding affinity for the active site of cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. Additionally, cytotoxicity assays indicated selective activity against cancer cell lines, with minimal effects on normal cells.

Further investigations into the pharmacokinetic properties of propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate have been conducted to assess its drug-likeness. Preliminary data from animal models show favorable absorption and distribution profiles, though metabolic stability remains an area for optimization. Researchers are currently exploring structural analogs to enhance bioavailability and reduce potential off-target effects.

The compound's synthetic accessibility has also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry detailed an improved synthetic route with higher yields and fewer purification steps, facilitating larger-scale production for preclinical studies. This advancement is critical for accelerating the compound's transition from bench to bedside.

In conclusion, propan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full spectrum of biological activities and optimize its properties for clinical development. The compound's dual role as an anti-inflammatory and anticancer agent positions it as a valuable candidate for further investigation in the pharmaceutical industry.